Cas no 897758-62-2 (N-{2-6-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide)

• Product Name: N-{2-6-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide
• CAS No: 897758-62-2
• MF: C₁₉H₁₇N₇O₂S₂
• MW: 439.513979673386
• CID: 5515711
• Update Time: 2025-07-02

N-{2-6-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[6-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzamide
• N-{2-6-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide

• Inchi： 1S/C19H17N7O2S2/c27-16(22-19-21-10-11-29-19)12-30-17-7-6-14-23-24-15(26(14)25-17)8-9-20-18(28)13-4-2-1-3-5-13/h1-7,10-11H,8-9,12H2,(H,20,28)(H,21,22,27)
• InChI Key： QIUFXERDROLECF-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(=NN=1)C=CC(SCC(=O)NC1=NC=CS1)=N2)(=O)C1=CC=CC=C1

Additional information on N-{2-6-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide

N-{2-[6-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1H-pyridazin-3-yl]ethyl}benzamide: A Comprehensive Overview

The compound with CAS No. 897758-62-2, commonly referred to as N-{2-[6-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1H-pyridazin-3-yl]ethyl}benzamide, is a complex organic molecule that has garnered significant attention in the field of heterocyclic chemistry. This compound is characterized by its intricate structure, which includes a benzamide group attached to a pyridazine ring system. The presence of a thiazole moiety further enhances its chemical complexity and potential for diverse applications.

Recent studies have highlighted the importance of such compounds in the development of novel pharmaceutical agents. The benzamide group is known for its ability to interact with various biological targets, making it a valuable component in drug design. Additionally, the thiazole ring system is renowned for its stability and ability to participate in hydrogen bonding interactions, which are critical for bioavailability and efficacy in drug molecules.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. The use of advanced catalytic systems has been particularly effective in achieving the desired product with minimal side reactions. These advancements underscore the importance of continuous innovation in synthetic chemistry to meet the demands of modern drug discovery.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a biological modulator makes it a potential candidate for treating various diseases. Preclinical studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its unique structure allows for selective binding to specific receptors, which could be exploited in the development of targeted therapies.

The structural features of this compound also make it an attractive candidate for materials science applications. The presence of aromatic rings and heteroatoms provides opportunities for exploring its electronic properties. Researchers have investigated its potential as a component in organic semiconductors and optoelectronic devices. Initial findings indicate that it exhibits favorable charge transport characteristics, making it a promising material for next-generation electronic devices.

From an environmental perspective, the synthesis and application of this compound have been evaluated for their sustainability. Efforts have been made to minimize waste generation and reduce energy consumption during the production process. The adoption of green chemistry principles has been instrumental in achieving these goals while maintaining the quality and performance of the compound.

In conclusion, N-{2-[6-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1H-pyridazin-3-yl]ethyl}benzamide (CAS No. 897758-62-2) represents a significant advancement in organic chemistry. Its versatile structure and potential applications across multiple fields highlight its importance as a research subject and industrial material. As research continues to unfold, this compound is expected to contribute even more significantly to scientific progress and technological innovation.